Cas no 1227935-54-7 (Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II))

• Product Name: Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II)
• CAS No: 1227935-54-7
• MF: C₃₂H₆₄Cl₂N₄P₂Pd
• MW: 744.150886535645
• CID: 2602847
• PubChem ID: 329765715
• Update Time: 2025-06-15

Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) Chemical and Physical Properties

Names and Identifiers

• Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) >=97.0% (CHN)
• Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II)

• MDL： MFCD22666425
• Inchi： 1S/2C16H31N2P.2ClH.Pd/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*16H,1-15H2;2*1H;
• InChI Key： FPOWJNBLDFKRIY-UHFFFAOYSA-N
• SMILES： P(N1CCCCC1)(N1CCCCC1)(C1CCCCC1)[Pd+2]([Cl-])([Cl-])P(N1CCCCC1)(N1CCCCC1)C1CCCCC1

Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II)

Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) and Its Applications in Modern Catalysis

Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II), with the CAS number 1227935-54-7, is a sophisticated organometallic complex that has garnered significant attention in the field of catalysis and chemical synthesis. This compound, featuring a central palladium(II) ion coordinated to two bidentate phosphine ligands, exhibits remarkable catalytic properties that make it invaluable in various industrial and academic applications.

The structure of Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) is characterized by its palladium core, which is bonded to two cyclohexyldi(1-piperidinyl)phosphine ligands. These ligands not only stabilize the palladium center but also enhance the compound's ability to participate in various catalytic transformations. The presence of chlorine atoms as counter ions further contributes to its reactivity and versatility in catalytic processes.

In recent years, this compound has been extensively studied for its role in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. Cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, rely heavily on transition metal catalysts like palladium complexes to facilitate the formation of carbon-carbon bonds. Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) has demonstrated exceptional efficiency in these reactions, offering high yields and selectivity under mild conditions.

One of the key advantages of using Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) as a catalyst is its stability and recyclability. Unlike many other palladium catalysts that degrade or require frequent replenishment, this complex can be reused multiple times without significant loss of activity. This property not only reduces the cost of catalytic processes but also aligns with the growing emphasis on sustainable chemistry practices.

Recent research has also highlighted the utility of Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) in the synthesis of pharmaceuticals and agrochemicals. Its ability to facilitate efficient cross-coupling reactions has enabled the rapid construction of biaryl frameworks, which are common motifs in many active pharmaceutical ingredients (APIs). Additionally, its role in asymmetric catalysis has opened up new possibilities for enantioselective synthesis, a critical aspect of drug development.

The compound's performance in catalytic applications can be attributed to several factors, including its electronic properties and steric environment. The cyclohexyldi(1-piperidinyl)phosphine ligands provide a balance between steric hindrance and electronic tuning, allowing for precise control over reaction outcomes. This balance is crucial for achieving high selectivity and yield in complex synthetic pathways.

Moreover, Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) has been explored in the context of polymer chemistry. Its catalytic activity enables the synthesis of novel polymers with tailored properties, which have potential applications in materials science and nanotechnology. The ability to incorporate functional groups into polymer backbones through cross-coupling reactions has led to the development of advanced materials with unique characteristics.

The future prospects of Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II) are promising, with ongoing research aimed at expanding its applications and understanding its mechanistic details. Advances in computational chemistry and spectroscopic techniques are expected to provide deeper insights into how this complex interacts with substrates and facilitates catalytic transformations. Such knowledge will undoubtedly drive further innovation in synthetic chemistry and related fields.

In conclusion, Dichlorobis[cyclohexyldi(1-piperidinyl)phosphine]palladium(II), identified by its CAS number 1227935-54-7, is a versatile and highly effective catalyst with broad applications in modern chemistry. Its role in facilitating cross-coupling reactions, its stability and recyclability, and its potential in pharmaceuticals and materials science make it a compound of significant interest. As research continues to uncover new aspects of its reactivity and function, its importance is likely to grow even further.